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Compound of Interest

Compound Name: 6-Sulfamoylnicotinamide

Cat. No.: B15096441

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of 6-
Sulfamoylnicotinamide, correctly identified as N,N-Dimethyl-2-sulfamoylnicotinamide. The
information is intended for researchers in analytical chemistry, environmental science, and
toxicology.

Introduction

N,N-Dimethyl-2-sulfamoylnicotinamide, also known by the acronym ASDM, is a primary
degradation product of the sulfonylurea herbicide, nicosulfuron.[1] Its principal application in a
research context is as an analytical reference standard for studies monitoring the
environmental fate and biodegradation of nicosulfuron.[1] There is currently no substantial
evidence in the scientific literature to suggest that N,N-Dimethyl-2-sulfamoylnicotinamide is
used as a bioactive compound to probe cellular signaling pathways or for direct application in
drug development. The protocols provided herein are therefore focused on its use as an
analytical standard.

Chemical and Physical Properties

A summary of the key chemical and physical properties of N,N-Dimethyl-2-
sulfamoylnicotinamide is presented in Table 1. This information is critical for the accurate
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preparation and storage of stock solutions.

Property Value Citations

2-(Aminosulfonyl)-N,N-
dimethyl-3-
pyridinecarboxamide, 2-

Synonyms Aminosulfonyl-N,N- [11[2]
dimethylnicotinamide, N,N-
Dimethyl-2-sulfamoylpyridine-
3-carboxamide, ASDM

CAS Number 112006-75-4 [2]
Molecular Formula CsH11N30sS

Molecular Weight 229.26 g/mol [2]
Appearance White to Off-White Solid

Slightly soluble in Dimethyl
Solubility sulfoxide (DMSO), Methanol,
and Acetonitrile.

Storage Temperature 2-8°C [2]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of N,N-Dimethyl-2-
sulfamoylnicotinamide in dimethyl sulfoxide (DMSQO). DMSO is a common solvent for creating
stock solutions of organic molecules for use in analytical and biological experiments.

Materials:
e N,N-Dimethyl-2-sulfamoylnicotinamide (solid)
e Dimethyl sulfoxide (DMSO), anhydrous, analytical grade

o Calibrated analytical balance
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e Microcentrifuge tubes or amber glass vials
o Pipettors and sterile, filtered pipette tips

» Vortex mixer

Procedure:

» Pre-weighing Preparation: Before weighing, ensure the N,N-Dimethyl-2-
sulfamoylnicotinamide powder has equilibrated to room temperature to prevent
condensation.

o Weighing: Accurately weigh out 2.29 mg of N,N-Dimethyl-2-sulfamoylnicotinamide using a
calibrated analytical balance.

 Solubilization:
o Transfer the weighed compound into a clean microcentrifuge tube or amber glass vial.
o Add 1 mL of anhydrous DMSO to the tube/vial.
o Cap the tubel/vial securely.
 Dissolution:
o Vortex the solution for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all of the solid has dissolved. If necessary,
gently warm the solution or sonicate for a brief period.

e Storage:
o Store the 10 mM stock solution at -20°C for long-term storage.
o For short-term storage (up to one week), the solution can be kept at 4°C.

o To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into
smaller volumes.
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Note: Always use appropriate personal protective equipment (PPE), including gloves and
safety glasses, when handling chemical reagents.

Diagrams
Experimental Workflow for Stock Solution Preparation
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Workflow for N,N-Dimethyl-2-sulfamoylnicotinamide Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM stock solution of N,N-Dimethyl-2-
sulfamoylnicotinamide.

Signaling Pathway Diagram

There is no information available in the current scientific literature to suggest that N,N-
Dimethyl-2-sulfamoylnicotinamide is an active modulator of any specific cellular signaling
pathways. Its known role is as a metabolite of the herbicide nicosulfuron.[1] Therefore, a
diagram depicting its interaction with signaling pathways cannot be provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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